Cas no 1017778-02-7 (2-Methyl-3-(trifluoromethyl)anisole)

• Product name: 2-Methyl-3-(trifluoromethyl)anisole
• CAS No: 1017778-02-7
• MF: C₉H₉F₃O
• MW: 190.162373304367
• MDL: MFCD09832284
• CID: 3161419
• PubChem ID: 46737517

2-Methyl-3-(trifluoromethyl)anisole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(trifluoromethyl)anisole
• JS-4577
• 1017778-02-7
• 1-methoxy-2-methyl-3-(trifluoromethyl)benzene
• CS-0325479
• MFCD09832284
• SCHEMBL16049413
• DTXSID301251269
• AKOS006329160

• MDL： MFCD09832284
• Inchi： InChI=1S/C9H9F3O/c1-6-7(9(10,11)12)4-3-5-8(6)13-2/h3-5H,1-2H3
• InChI Key： BQCODZWYEJGCPT-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC=C1OC)C(F)(F)F

Computed Properties

• Exact Mass: 190.06054939Da
• Monoisotopic Mass: 190.06054939Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų